N~2~-(2-ethylphenyl)-N~1~-(4-methoxyphenyl)-N~2~-(methylsulfonyl)glycinamide
Overview
Description
N~2~-(2-ethylphenyl)-N~1~-(4-methoxyphenyl)-N~2~-(methylsulfonyl)glycinamide, also known as EMG-1, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. EMG-1 belongs to the class of glycine transporter 1 (GlyT1) inhibitors, which are known to modulate the levels of glycine in the brain.
Mechanism of Action
N~2~-(2-ethylphenyl)-N~1~-(4-methoxyphenyl)-N~2~-(methylsulfonyl)glycinamide acts as a competitive inhibitor of GlyT1, which is responsible for the reuptake of glycine from the synaptic cleft. By inhibiting GlyT1, N~2~-(2-ethylphenyl)-N~1~-(4-methoxyphenyl)-N~2~-(methylsulfonyl)glycinamide increases the levels of glycine in the synaptic cleft, which can enhance the functioning of NMDA receptors. This can lead to improved cognitive function and mood regulation.
Biochemical and Physiological Effects:
N~2~-(2-ethylphenyl)-N~1~-(4-methoxyphenyl)-N~2~-(methylsulfonyl)glycinamide has been shown to have a number of biochemical and physiological effects. It has been shown to enhance the levels of glycine in the brain, which can lead to increased NMDA receptor activity. This can have a positive impact on cognitive function and mood regulation. N~2~-(2-ethylphenyl)-N~1~-(4-methoxyphenyl)-N~2~-(methylsulfonyl)glycinamide has also been shown to have anxiolytic and antidepressant effects in animal models.
Advantages and Limitations for Lab Experiments
N~2~-(2-ethylphenyl)-N~1~-(4-methoxyphenyl)-N~2~-(methylsulfonyl)glycinamide has several advantages for lab experiments. It is a potent and selective inhibitor of GlyT1, which makes it a useful tool for studying the role of glycine in the brain. However, N~2~-(2-ethylphenyl)-N~1~-(4-methoxyphenyl)-N~2~-(methylsulfonyl)glycinamide has a relatively short half-life, which can make it difficult to study its long-term effects. Additionally, N~2~-(2-ethylphenyl)-N~1~-(4-methoxyphenyl)-N~2~-(methylsulfonyl)glycinamide has poor solubility in water, which can make it challenging to administer in vivo.
Future Directions
There are several potential future directions for the study of N~2~-(2-ethylphenyl)-N~1~-(4-methoxyphenyl)-N~2~-(methylsulfonyl)glycinamide. One area of interest is the potential use of N~2~-(2-ethylphenyl)-N~1~-(4-methoxyphenyl)-N~2~-(methylsulfonyl)glycinamide in the treatment of Alzheimer's disease. Glycine has been shown to have neuroprotective effects, and N~2~-(2-ethylphenyl)-N~1~-(4-methoxyphenyl)-N~2~-(methylsulfonyl)glycinamide may be able to enhance these effects by increasing glycine levels in the brain. Additionally, N~2~-(2-ethylphenyl)-N~1~-(4-methoxyphenyl)-N~2~-(methylsulfonyl)glycinamide may have potential applications in the treatment of neuropathic pain and addiction. Further research is needed to explore these potential therapeutic applications of N~2~-(2-ethylphenyl)-N~1~-(4-methoxyphenyl)-N~2~-(methylsulfonyl)glycinamide.
Scientific Research Applications
N~2~-(2-ethylphenyl)-N~1~-(4-methoxyphenyl)-N~2~-(methylsulfonyl)glycinamide has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders. GlyT1 inhibitors like N~2~-(2-ethylphenyl)-N~1~-(4-methoxyphenyl)-N~2~-(methylsulfonyl)glycinamide have been shown to enhance the levels of glycine in the brain, which can have a positive impact on the functioning of N-methyl-D-aspartate (NMDA) receptors. NMDA receptors are involved in various processes such as learning, memory, and synaptic plasticity. Therefore, N~2~-(2-ethylphenyl)-N~1~-(4-methoxyphenyl)-N~2~-(methylsulfonyl)glycinamide has been studied for its potential use in the treatment of cognitive impairment, schizophrenia, and depression.
properties
IUPAC Name |
2-(2-ethyl-N-methylsulfonylanilino)-N-(4-methoxyphenyl)acetamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H22N2O4S/c1-4-14-7-5-6-8-17(14)20(25(3,22)23)13-18(21)19-15-9-11-16(24-2)12-10-15/h5-12H,4,13H2,1-3H3,(H,19,21) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DPUDRLMYHSWXOU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=CC=C1N(CC(=O)NC2=CC=C(C=C2)OC)S(=O)(=O)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H22N2O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
362.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N~2~-(2-ethylphenyl)-N-(4-methoxyphenyl)-N~2~-(methylsulfonyl)glycinamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.